N-(3,5-Dinitrobenzoyl)phenylglycine
Overview
Description
Synthesis Analysis
The synthesis of N-(3,5-Dinitrobenzoyl)phenylglycine derivatives often involves a two-step reaction, starting with specific amino acids as raw materials. For example, derivatives such as N-3,5-dimethylbenzoyl-D-2-chlorophenylglycine or N-3,5-dinitrobenzoyl-D-4-chlorophenylglycine are synthesized through condensation reactions of the respective chlorophenylglycine with 3,5-dimethylbenzoyl chloride or 3,5-dinitrobenzoyl chloride (Qi, 2015).
Molecular Structure Analysis
The molecular structure of this compound derivatives demonstrates planar amide and peptide bonds adopting the trans-configuration. Their crystal structures reveal interactions such as NH⋯O, leading to the formation of characteristic strand motifs, further stabilized by weaker CH⋯O and CH⋯π contacts (Eissmann & Weber, 2011).
Chemical Reactions and Properties
This compound derivatives undergo various chemical reactions, including the photoinduced intramolecular charge shift reaction, demonstrating their role in electron transfer processes. These reactions highlight the compound's utility in creating novel materials and understanding electron dynamics within molecular systems (Coelho et al., 2010).
Physical Properties Analysis
The physical properties of this compound derivatives, such as their stability and solubility, are influenced by their molecular structure. The research has shown that certain derivatives exhibit high degrees of chiral recognition and are stable under various conditions, making them suitable for use in chromatographic separations (Pirkle et al., 1985).
Scientific Research Applications
Enantioselective Separation : A study demonstrated the role of electrostatic interactions in enantioselective separation, focusing on N-(3,5-dinitrobenzoyl)leucine and its esterified analogue using (S)-phenylglycine-based HPLC at an intermediate pH (Lee et al., 2001).
Molecular Dynamics Simulation : A molecular dynamics simulation study explored the solvation of (R)-N-(3,5-dinitrobenzoyl)phenylglycine-derived chiral stationary phases (CSPs) in different solvents, revealing distinct interfaces and hydrogen bonding patterns (Nita & Cann, 2008).
Chiral Recognition Comparison : Research comparing performances of chiral stationary phases derived from the N-3,5-dinitrobenzoyl derivatives of various amino acids, including phenylglycine, showed the influence of both analyte and CSP structures on selectivity and elution order (Pirkle & Däppen, 1987).
Preparation and Application of Novel Chiral Stationary Phases : A study on the preparation and application of novel brush-type chiral stationary phases based on phenylglycine derivatives, including N-(3,5-dinitrobenzoyl)-derivatives, highlighted their enantioselectivity and utility in chromatography (Qi, 2015).
Pharmaceutical Analysis : The compound has been applied in pharmaceutical analysis for the direct enantiomeric resolution of amide derivatives of 1-phenyl-2-aminopropane (Wainer & Doyle, 1983).
Enantiomeric Resolution of Amino Phosphonates : Its use in the separation of enantiomers of α-amino phosphonates as the 3,5-dinitrobenzamide derivatives on chiral stationary phases was investigated, offering insights into chiral recognition mechanisms (Pirkle & Burke, 1992).
properties
IUPAC Name |
(2R)-2-[(3,5-dinitrobenzoyl)amino]-2-phenylacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O7/c19-14(16-13(15(20)21)9-4-2-1-3-5-9)10-6-11(17(22)23)8-12(7-10)18(24)25/h1-8,13H,(H,16,19)(H,20,21)/t13-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIVUDAUOXJDARR-CYBMUJFWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)O)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@H](C(=O)O)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70225905 |
Source
|
| Record name | N-(3,5-Dinitrobenzoyl)phenylglycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70225905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
74927-72-3 |
Source
|
| Record name | N-(3,5-Dinitrobenzoyl)phenylglycine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074927723 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-(3,5-Dinitrobenzoyl)phenylglycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70225905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(3,5-dinitrobenzoyl)phenylglycine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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